Cas no 1807234-64-5 (Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate)
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate
-
- Inchi: 1S/C13H11F2NO4/c1-2-19-12(18)5-8-3-10(20-13(14)15)4-9(6-16)11(8)7-17/h3-4,7,13H,2,5H2,1H3
- InChI Key: ZIAMUSYLZGTZID-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C#N)C(C=O)=C(C=1)CC(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 393
- XLogP3: 2.2
- Topological Polar Surface Area: 76.4
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015023245-250mg |
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate |
1807234-64-5 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015023245-500mg |
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate |
1807234-64-5 | 97% | 500mg |
823.15 USD | 2021-06-18 | |
| Alichem | A015023245-1g |
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate |
1807234-64-5 | 97% | 1g |
1,549.60 USD | 2021-06-18 |
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate
Comprehensive Introduction to Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate (CAS No. 1807234-64-5)
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate (CAS No. 1807234-64-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique difluoromethoxy and cyano functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure, combining a formylphenylacetate backbone with strategic substitutions, makes it a versatile intermediate for developing novel therapeutics and crop protection agents.
In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in kinase inhibitor development, a hot topic in oncology drug discovery. The compound’s cyano group contributes to hydrogen bonding interactions, while the difluoromethoxy moiety improves lipophilicity—a critical factor for blood-brain barrier penetration in CNS-targeted drugs.
The synthesis of CAS No. 1807234-64-5 typically involves multi-step reactions starting from commercially available phenylacetic acid derivatives. A key challenge in its production is controlling the regioselectivity of the difluoromethoxy introduction, which often requires optimized palladium-catalyzed conditions. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for quality control, ensuring the absence of isomeric impurities that could affect downstream applications.
From an environmental perspective, the biodegradability profile of Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate aligns with the pharmaceutical industry’s growing focus on green chemistry. Computational studies using molecular docking software suggest its utility in designing selective enzyme inhibitors, particularly for inflammatory pathways—a trending research area in autoimmune disease treatment. The compound’s electron-withdrawing properties also make it valuable for photoactive materials in organic electronics.
Market analysts note increasing patent filings incorporating CAS 1807234-64-5 as a key building block, especially in bioconjugation strategies for antibody-drug conjugates (ADCs). Its balanced logP value (predicted ~2.1) addresses the industry’s need for compounds with optimal solubility-permeability trade-offs. Recent publications highlight its use in proteolysis-targeting chimera (PROTAC) designs, leveraging the formyl group for linker attachment in targeted protein degradation platforms.
Quality standards for Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate typically require ≥98% purity by chromatographic analysis, with strict limits on residual solvents. Storage recommendations emphasize protection from moisture due to the ester group’s hydrolytic sensitivity. The compound’s stability under inert atmosphere has been validated up to 12 months at -20°C, making it suitable for long-term research programs.
Emerging applications include its use as a fluorescent probe precursor, where the cyano-formyl combination enables intramolecular charge transfer properties. In material science, derivatives of 1807234-64-5 show promise in organic photovoltaic devices due to their tunable electron affinity. These interdisciplinary applications reflect the compound’s growing importance beyond traditional medicinal chemistry.
For researchers sourcing CAS 1807234-64-5, critical considerations include supplier reliability and comprehensive analytical documentation. Batch-to-batch consistency is paramount, particularly for structure-activity relationship (SAR) studies where minor impurities could skew biological results. The compound’s crystallinity properties also warrant evaluation when scaling up synthetic processes.
Future directions for Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate research may explore its enantioselective synthesis, as the chiral center adjacent to the ester group could yield stereospecific bioactive derivatives. Computational QSAR modeling suggests potential modifications to enhance target binding while maintaining favorable ADMET properties—a crucial consideration in modern drug discovery pipelines.
1807234-64-5 (Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)